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4-Chloro-3-nitrophenylsulphur

pentafluoride

Cat. No.: B12828631

Get Quote

Introduction and Chemical Overview
Chlorine pentafluoride (ClF5) is an interhalogen compound and a remarkably potent oxidizing

and fluorinating agent[1][2]. Originally synthesized in the 1960s and investigated as a

candidate oxidizer for rocket propellants, its extreme reactivity and toxicity have largely

precluded its widespread commercial application[1][2].

At standard temperature and pressure, ClF5 is a colorless gas with a sweet, suffocating odor[1]

[2]. It adopts a square pyramidal molecular geometry ( C4v​symmetry)[1]. The fundamental

hazard of ClF5 stems from its thermodynamic instability in the presence of electron donors; it

reacts explosively with water, organic materials, and most metals[1][2].

Table 1: Physicochemical and Hazard Summary
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Property / Hazard Description

Chemical Formula ClF5[1]

Boiling Point -13.1 °C (8.4 °F)[1]

Appearance
Colorless gas (liquefies under pressure/cooling)

[1]

Primary Reactivity
Hypergolic with organic materials; reacts

violently with water/ice[1][2]

GHS Hazard Statements
H270 (Oxidizer), H314 (Severe skin burns),

H330 (Fatal if inhaled)[3]

Exposure Limits TLV-TWA: 2.5 mg(F)/m³ (as Fluoride)[2]

Mechanisms of Toxicity
The toxicity of halogen fluorides like ClF5 is not mediated by a specific receptor-ligand

interaction, but rather by catastrophic, non-specific chemical destruction of biological tissues[4]

[5]. The mechanism of action is primarily driven by rapid, exothermic hydrolysis upon contact

with the moisture inherent in mucous membranes, the respiratory tract, and skin[5].

Exothermic Hydrolysis and Thermal Trauma
When ClF5 contacts biological moisture, it undergoes immediate and violent hydrolysis. This

reaction is highly exothermic[5][6]. The heat released during this localized reaction can cause

severe thermal burns, compounding the chemical damage to the respiratory epithelium or

epidermis[6].

Generation of Toxic Intermediates
The hydrolysis of ClF5 in the moist environment of the respiratory tract yields a cascade of

highly toxic, corrosive byproducts. While the exact stoichiometric breakdown depends on the

availability of water, the primary toxicological agents generated are Hydrogen Fluoride (HF) and

Chlorine Dioxide (ClO2), alongside transient intermediates like ClOF and ClO2F[5].
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Hydrogen Fluoride (HF): HF is a weak acid but a highly penetrating and destructive tissue

poison. It causes liquefactive necrosis, allowing fluoride ions to penetrate deeply into

underlying tissues[4]. Systemically, fluoride ions bind to calcium and magnesium, leading to

profound, life-threatening hypocalcemia and hypomagnesemia, which can induce cardiac

arrhythmias and cardiovascular collapse[4].

Chlorine Dioxide (ClO2) and Chlorine species: These act as severe respiratory irritants,

causing oxidative damage to the alveolar-capillary membrane, leading to rapid-onset

pulmonary edema (chemical pneumonitis)[5][7].
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Caption: Toxicological pathway of Chlorine Pentafluoride upon contact with biological tissue.

Professional Safety and Containment Principles
Due to its extreme reactivity, ClF5 is handled exclusively in highly specialized, professional

chemical or aerospace facilities.

Engineering Controls
Standard laboratory glassware is entirely incompatible with ClF5, as it will react with the silica

in glass. Professional handling requires passivated metal systems (such as Monel, nickel, or

specific stainless steel alloys) that form a protective metal-fluoride layer[1][2]. Systems must be

rigorously purged of all moisture and organic contaminants prior to the introduction of the gas,

as even trace amounts of water or grease will initiate a violent reaction[8].

Personal Protective Equipment (PPE)
In environments where ClF5 is present, standard laboratory PPE is insufficient. Professional

protocols dictate the use of fully encapsulating, vapor-protective chemical suits (Level A) with

Self-Contained Breathing Apparatus (SCBA)[8][9]. The materials used for PPE must be

specifically rated for resistance to strong fluorinating agents, as ClF5 can ignite standard

combustible protective clothing upon contact[2][8].

Medical Countermeasures
Medical response to ClF5 exposure is treated as a severe, combined chemical and thermal

trauma, with specific emphasis on mitigating HF poisoning[4].

Decontamination: Immediate removal from the source and thorough flushing of affected

areas with copious amounts of water is the standard initial response[10].

Calcium Gluconate: For dermal exposure, the immediate application of calcium gluconate

gel is a critical countermeasure. The calcium binds with the free fluoride ions generated by

the hydrolysis of ClF5, forming insoluble calcium fluoride ( CaF2​) and preventing further

deep tissue penetration and systemic absorption.

Respiratory Support: Inhalation exposures require immediate advanced airway management

and observation for delayed-onset pulmonary edema, which can occur hours after the initial
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exposure[7]. Intravenous calcium and magnesium supplementation may be required to

counteract systemic hypocalcemia[4].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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